Ethyl 7-formyl-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate

• Molecular Formula: C14H13NO4
• Molecular Weight: 259.26 g/mol
• IUPAC Name: ethyl 7-formyl-1-methyl-4-oxoquinoline-3-carboxylate
• InChI: InChI=1S/C14H13NO4/c1-3-19-14(18)11-7-15(2)12-6-9(8-16)4-5-10(12)13(11)17/h4-8H,3H2,1-2H3
• InChI Key: SIYKOZISJLPJHT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(C2=C(C1=O)C=CC(=C2)C=O)C

Description

Ethyl 7-formyl-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate is a useful research compound. Its molecular formula is C14H13NO4 and its molecular weight is 259.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Compound 9 was dissolved in acetone (EMCO), at 60° C. in a 1 L, 1-neck round bottom flask. Pre-washed Amberlite IR-120 resin (Aldrich) was added with the water and the mixture was stirred at 60° C. for 40 minutes; aliquots were removed at 20 min (MCLS0995-078-1) and 40 min. HPLC analysis of the aliquots revealed that the de-protection of the aldehyde was complete in 20 minutes. The mixture was removed from the heating bath, filtered, and concentrated to ca. 40% of the initial volume under rotary evaporation (removal of acetone). The resulting aqueous suspension was partitioned between CH2Cl2 and sat. aq. sodium bicarbonate. The aqueous layer was extracted 2×CH2Cl2. The combined organic layers were washed with brine, dried over anhydrous sodium sulfate, filtered and concentrated to afford product 10 (4.20 g, 81% yield).